molecular formula C21H17N7OS B5542579 2-{[4-phenyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}-N'-(4-pyridinylmethylene)acetohydrazide

2-{[4-phenyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}-N'-(4-pyridinylmethylene)acetohydrazide

Cat. No. B5542579
M. Wt: 415.5 g/mol
InChI Key: DZJBQXYXVPTDAL-ZVHZXABRSA-N
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Description

The compound “2-{[4-phenyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}-N’-(4-pyridinylmethylene)acetohydrazide” is a complex organic molecule. It contains a 1,2,4-triazole ring, which is a type of heterocyclic compound. The molecule also contains phenyl and pyridinyl groups .


Chemical Reactions Analysis

The chemical reactions involving “2-{[4-phenyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}-N’-(4-pyridinylmethylene)acetohydrazide” are not well-documented in the available literature .


Physical And Chemical Properties Analysis

The physical and chemical properties of “2-{[4-phenyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}-N’-(4-pyridinylmethylene)acetohydrazide” are not well-documented in the available literature .

Scientific Research Applications

Synthesis and Antimicrobial Activities

Research has demonstrated the synthesis of this compound through various methods, leading to the creation of derivatives with significant antimicrobial activities. For instance, Bayrak et al. (2009) synthesized a range of 1,2,4-triazoles, including this compound, and evaluated their antimicrobial activities. The study highlighted that many of the synthesized compounds showed good or moderate antimicrobial activity, indicating potential applications in developing new antimicrobial agents Bayrak et al., 2009.

Structural Assessment and Complex Formation

Castiñeiras et al. (2018) focused on the structural assessment of a derivative of this compound and its complex formation with HgCl2. Their research contributes to understanding the molecular and supramolecular structures of such compounds, which is crucial for their application in coordination chemistry and potentially in the development of metal-based drugs Castiñeiras et al., 2018.

Anticancer Potential

Šermukšnytė et al. (2022) explored the effects of 1,2,4-triazole-3-thiol derivatives bearing hydrazone moiety on cancer cell migration and the growth of melanoma, breast, and pancreatic cancer spheroids. Their findings indicated that certain derivatives exhibited significant cytotoxicity against cancer cell lines, suggesting the potential of this compound and its derivatives in anticancer therapy Šermukšnytė et al., 2022.

Antioxidant Properties

Aida Šermukšnytė and colleagues also reported on a specific derivative of this compound, highlighting its potent antioxidant ability, which surpasses that of butylated hydroxytoluene in certain assays. This suggests its utility in contexts where antioxidant properties are desirable, such as in the prevention of oxidative stress-related diseases Šermukšnytė et al., 2022.

Inhibition of Corrosion

The compound has also been studied for its role in inhibiting the corrosion of metals, a property that can have significant industrial applications. Gece and Bilgiç (2012) analyzed the molecular-level understanding of the inhibition efficiency of similar compounds on zinc corrosion, providing insights into the potential use of these compounds in corrosion prevention strategies Gece & Bilgiç, 2012.

Mechanism of Action

The mechanism of action of “2-{[4-phenyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}-N’-(4-pyridinylmethylene)acetohydrazide” is not well-documented in the available literature .

Safety and Hazards

The safety and hazards associated with “2-{[4-phenyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}-N’-(4-pyridinylmethylene)acetohydrazide” are not well-documented in the available literature .

Future Directions

The future directions for research on “2-{[4-phenyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}-N’-(4-pyridinylmethylene)acetohydrazide” could include further investigation into its synthesis, molecular structure, chemical reactions, mechanism of action, physical and chemical properties, and safety and hazards. This could lead to a better understanding of the compound and its potential applications .

properties

IUPAC Name

2-[(4-phenyl-5-pyridin-4-yl-1,2,4-triazol-3-yl)sulfanyl]-N-[(E)-pyridin-4-ylmethylideneamino]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H17N7OS/c29-19(25-24-14-16-6-10-22-11-7-16)15-30-21-27-26-20(17-8-12-23-13-9-17)28(21)18-4-2-1-3-5-18/h1-14H,15H2,(H,25,29)/b24-14+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DZJBQXYXVPTDAL-ZVHZXABRSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)N2C(=NN=C2SCC(=O)NN=CC3=CC=NC=C3)C4=CC=NC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1=CC=C(C=C1)N2C(=NN=C2SCC(=O)N/N=C/C3=CC=NC=C3)C4=CC=NC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H17N7OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

415.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-[(4-phenyl-5-pyridin-4-yl-1,2,4-triazol-3-yl)sulfanyl]-N-[(E)-pyridin-4-ylmethylideneamino]acetamide

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